Cas no 58610-65-4 (6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester)

• Product Name: 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester
• CAS No: 58610-65-4
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• CID: 2085627
• Update Time: 2025-08-05

6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 6'-Cyano-2',3'-dihydro-5'-oxo-spiro[1,3-dioxolane-2,1'(5'H)-indolizine]-7'-acetic Acid Ethyl Ester
• ethyl 6-cyano-1,1-(ethylenedioxy)-5-oxo-1,2,3,5-tetrahydroindolizine-7-acetate;6-cyano-1,1-(ethylenedioxy)-7-[(ethoxy-carbonyl)-methyl]-5-oxo-Delta6(8)-tetrahydroindolizine;ethyl (6'-cyano-2',3'-dihydro-5'-oxo-5'H-spiro[1,3-dioxolane-2,1'-indolizin]-7'-yl)acetate;
• 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester

• Inchi： 1S/C15H16N2O5/c1-2-20-13(18)8-10-7-12-15(21-5-6-22-15)3-4-17(12)14(19)11(10)9-16/h7H,2-6,8H2,1H3
• InChI Key： FQVVPISPHQOPFC-UHFFFAOYSA-N
• SMILES： O1CCOC21C1=CC(CC(=O)OCC)=C(C#N)C(N1CC2)=O

Computed Properties

• Exact Mass: 304.10600

Experimental Properties

• PSA: 90.55000
• LogP: 0.42888

Additional information on 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester

6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 58610-65-4, known as 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications.

Chemical Structure and Synthesis

The molecular structure of 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester is characterized by a spiro ring system fused with an indolizine moiety. The presence of a cyano group at the 6' position and an ethyl ester group at the 7' position adds to its structural complexity and functional diversity. The synthesis of this compound involves multi-step reactions, including cyclization and functional group transformations. Recent advancements in organic synthesis have enabled the development of more efficient routes to construct such intricate molecules.

Pharmacological Properties

Research on 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester has revealed its potential as a bioactive agent. Studies have shown that this compound exhibits antitumor activity, making it a candidate for anticancer drug development. Additionally, it has demonstrated anti-inflammatory properties, which could be harnessed in the treatment of chronic inflammatory diseases. Recent investigations have also highlighted its antimicrobial effects, particularly against gram-positive bacteria.

Applications in Drug Development

The versatility of 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester lies in its ability to target multiple biological pathways. Its spiro structure allows for interactions with various cellular receptors, enhancing its therapeutic potential. Pharmaceutical companies are exploring its use in developing new drugs for cancer therapy and infectious diseases. Furthermore, its chemical stability makes it suitable for formulation into different drug delivery systems.

Future Directions and Research Opportunities

Despite the promising results obtained so far, further research is needed to fully understand the mechanisms underlying the biological activities of 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'-acetic Acid Ethyl Ester. Investigating its metabolism and toxicity profiles will be crucial for advancing it into clinical trials. Additionally, exploring analogs with modified substituents could lead to the discovery of more potent derivatives.

In conclusion, 6'-Cyano-2',3'-dihydro-5'-oxo-spiro1,3-dioxolane-2,1'(5'H)-indolizine-7'--acetic Acid Ethyl Ester (CAS No. 58610--65--4) represents a significant advancement in organic chemistry and pharmacology. Its unique structure and diverse biological activities position it as a valuable tool in drug discovery and development.